Cas no 1396853-38-5 (2-(4-fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide)

2-(4-Fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide is a synthetic organic compound featuring a fluorophenylsulfanyl moiety linked to a chroman-derived acetamide scaffold. Its structural design combines a fluorinated aromatic group with a heterocyclic chroman core, which may confer enhanced binding affinity and metabolic stability in pharmaceutical applications. The presence of the sulfanyl bridge and hydroxy group offers potential for selective interactions with biological targets, while the acetamide functionality contributes to solubility and bioavailability. This compound is of interest in medicinal chemistry for its modular structure, enabling further derivatization for structure-activity relationship studies. Its precise physicochemical and pharmacological properties would require empirical characterization.
2-(4-fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide structure
1396853-38-5 structure
Product Name:2-(4-fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide
CAS No:1396853-38-5
MF:C18H18FNO3S
MW:347.403827190399
CID:6229790
PubChem ID:71788901
Update Time:2025-05-27

2-(4-fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide
    • VU0536631-1
    • F6200-4083
    • 1396853-38-5
    • 2-[(4-fluorophenyl)sulfanyl]-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]acetamide
    • AKOS024538410
    • 2-((4-fluorophenyl)thio)-N-((4-hydroxychroman-4-yl)methyl)acetamide
    • 2-(4-fluorophenyl)sulfanyl-N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]acetamide
    • Inchi: 1S/C18H18FNO3S/c19-13-5-7-14(8-6-13)24-11-17(21)20-12-18(22)9-10-23-16-4-2-1-3-15(16)18/h1-8,22H,9-12H2,(H,20,21)
    • InChI Key: LDAKDDLMLUPXSD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)CC(NCC1(C2C=CC=CC=2OCC1)O)=O

Computed Properties

  • Exact Mass: 347.09914277g/mol
  • Monoisotopic Mass: 347.09914277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 83.9Ų

2-(4-fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide Pricemore >>

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